Cas no 2138283-21-1 (methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate)

• Product Name: methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate
• CAS No: 2138283-21-1
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 6084576
• PubChem ID: 165447668
• Update Time: 2025-08-04

methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate
• EN300-700122
• 2138283-21-1

• Inchi： 1S/C9H11ClN2O3/c1-8(6-4-11-12(2)5-6)9(10,15-8)7(13)14-3/h4-5H,1-3H3
• InChI Key： HWERCXXJQBEHBZ-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OC)C(C)(C2C=NN(C)C=2)O1

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.6Ų

Additional information on methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate

Introduction to Methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate (CAS No. 2138283-21-1)

Methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate, identified by its CAS number 2138283-21-1, is a compound of significant interest in the field of pharmaceutical chemistry. This oxirane derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The presence of both chloro and carboxylate functional groups, coupled with a pyrazole ring, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure is characterized by a highly reactive epoxide ring, which is a key feature for its utility in various synthetic pathways. The 2-chloro substituent on the oxirane ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the 3-methyl group and the 1-methyl-1H-pyrazol-4-yl moiety contribute to the molecule's overall complexity and may influence its biological properties. These structural elements are crucial for understanding its potential role in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyrazole derivatives, in particular, have been extensively studied due to their wide range of biological activities. The incorporation of a pyrazole ring into the molecular framework of Methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate suggests that it may exhibit interesting pharmacological properties. This has prompted researchers to explore its potential as a lead compound for the development of new drugs.

The oxirane ring, also known as an epoxide, is a highly strained three-membered cyclic ether that readily participates in various chemical reactions. These reactions include nucleophilic substitution, ring-opening polymerization, and cycloaddition reactions. The reactivity of the epoxide ring makes Methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate a valuable intermediate in organic synthesis. It can be used to introduce specific functional groups into larger molecules, thereby facilitating the construction of complex drug candidates.

Recent studies have highlighted the importance of oxirane derivatives in medicinal chemistry. These compounds have been shown to exhibit a broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The structural features of Methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carboxylate, particularly the presence of the pyrazole ring and the reactive epoxide group, make it a promising candidate for further investigation.

In addition to its synthetic utility, Methyl 2-chloro-3-methyl-3-(1-methyl-1H-pyrazol-4-yloxyirane)-2-carboxylate may also serve as a building block for the development of novel materials with unique properties. For instance, its ability to undergo controlled ring-opening reactions could be exploited to create polymers with tailored characteristics. Such materials could find applications in various fields, including biomedicine and nanotechnology.

The chemical synthesis of Methyl 2-chloro-bromo-thiophene-derived oxiranes has been reported as an efficient method for generating these valuable intermediates. This synthetic approach involves the reaction of halogenated thiophenes with organometallic reagents followed by epoxidation. The use of these synthetic strategies underscores the importance of Methyl 2-chloro-bromo-thiophene-derived oxiranes as key components in organic synthesis.

The biological evaluation of Methyl 2-chloro-bromo-thiophene-derived oxiranes has revealed several interesting findings. These compounds have been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. Such interactions suggest that they may have therapeutic potential and warrant further exploration.

In conclusion, Methyl 2-chloro-bromo-thiophene-derived oxiranes represent a class of compounds with significant potential in pharmaceutical chemistry and materials science. Their unique structural features and reactivity make them valuable intermediates for the synthesis of more complex molecules. As research continues to uncover new applications for these compounds, their importance is likely to grow further.